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Compound of Interest

Compound Name: Diglyme

Cat. No.: B029089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diglyme, or bis(2-methoxyethyl) ether, is a versatile, aprotic polar solvent with a high boiling

point and excellent thermal stability. Its unique solvating properties, particularly its ability to

chelate cations, make it an invaluable solvent in a wide array of chemical reactions, including

organometallic synthesis, polymerization reactions, and as an electrolyte in lithium-ion

batteries. This guide provides a detailed overview of the boiling and melting points of diglyme,

the standardized experimental protocols for their determination, and the underlying molecular

principles governing these phase transitions.

Physicochemical Data of Diglyme
The melting and boiling points are critical physical constants that define the liquid range of a

solvent and are indicative of its purity. The following table summarizes the key physical

properties of diglyme.
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Property Value

Boiling Point 162 °C[1][2][3][4][5][6][7]

Melting Point -64 °C[1][4][5][6] to -68 °C[2]

Molecular Formula C₆H₁₄O₃

Molar Mass 134.17 g/mol [5]

Density Approximately 0.94 g/mL at 20 °C[4]

Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is fundamental for the characterization and

purity assessment of chemical substances. The following are detailed methodologies for these

measurements.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For pure crystalline solids, this transition occurs over a narrow temperature range.

Impurities typically depress the melting point and broaden the melting range.

Methodology: Capillary Method

Sample Preparation: The diglyme sample must be completely frozen and preferably in a

powdered or crystalline form. A small amount of the frozen solid is introduced into a thin-

walled capillary tube, which is sealed at one end. The sample is packed to a height of 2-3

mm by tapping the sealed end of the tube on a hard surface or by dropping it through a long

glass tube.[7]

Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, such as a

Mel-Temp or a Thiele tube, adjacent to a calibrated thermometer.[1] The apparatus provides

controlled heating of the sample.
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Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C

per minute, as the temperature approaches the expected melting point.[1]

Data Recording: Two temperatures are recorded: the temperature at which the first droplet of

liquid appears and the temperature at which the entire solid has melted into a clear liquid.

This range is reported as the melting point.[1][7]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Distillation Method

Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask

containing the diglyme sample and a few boiling chips or a magnetic stir bar to ensure

smooth boiling. A condenser is attached to the flask, and a thermometer is positioned so that

the top of the bulb is level with the side arm of the distilling flask.[8]

Heating: The distilling flask is heated gently. As the liquid boils, the vapor rises and

surrounds the thermometer bulb.

Temperature Reading: The temperature is recorded when it becomes constant. This stable

temperature, at which the liquid and vapor are in equilibrium, is the boiling point of the

substance.[3][8] It is crucial to record the atmospheric pressure at the time of the

measurement, as the boiling point is pressure-dependent.

Methodology: Micro Boiling Point (Thiele Tube Method)

Sample Preparation: A small amount of diglyme (a few milliliters) is placed in a small test

tube. A capillary tube, sealed at one end, is inverted and placed within the test tube

containing the liquid.[8]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point oil (e.g., mineral oil).[8]
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Heating and Observation: The Thiele tube is heated gently. A stream of bubbles will emerge

from the open end of the inverted capillary tube. Heating is continued until a continuous and

rapid stream of bubbles is observed.

Data Recording: The heat source is then removed. The liquid will begin to cool, and the

stream of bubbles will slow down and eventually stop. The moment the liquid is drawn back

into the capillary tube, the temperature is recorded. This temperature is the boiling point of

the liquid.[5][8]

Factors Influencing Phase Transitions
The melting and boiling points of a molecular substance like diglyme are governed by the

strength of its intermolecular forces (IMFs), which are the attractive forces between molecules.

[2][5] The energy required to overcome these forces dictates the temperatures at which phase

changes occur.[7][8] The primary factors are:

Intermolecular Forces (IMFs): These are the primary determinants of melting and boiling

points. The stronger the IMFs, the more energy is required to separate the molecules,

resulting in higher melting and boiling points.[2][5][6][7][8] The main types of IMFs, in order of

increasing strength, are London dispersion forces, dipole-dipole interactions, and hydrogen

bonding.[2]

Molecular Weight and Size: Larger molecules with greater surface area exhibit stronger

London dispersion forces, which generally leads to higher boiling points.[1][3]

Molecular Shape: The shape of a molecule affects how closely it can pack in a crystal lattice

(for melting point) and the surface area available for intermolecular contact (for boiling point).

[1][3]
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Caption: Factors influencing the boiling and melting points of a molecular substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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